1-Methyl-2-(1-piperidinyl)ethyl 2-iodobenzoate

• Molecular Formula: C15H20INO2
• Molecular Weight: 373.23 g/mol
• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 2-iodobenzoate
• InChI: InChI=1S/C15H20INO2/c1-12(11-17-9-5-2-6-10-17)19-15(18)13-7-3-4-8-14(13)16/h3-4,7-8,12H,2,5-6,9-11H2,1H3
• InChI Key: GUWIJNBHJJTFJN-UHFFFAOYSA-N
• SMILES: CC(CN1CCCCC1)OC(=O)C2=CC=CC=C2I

Description

1-Methyl-2-(1-piperidinyl)ethyl 2-iodobenzoate is a chemical compound that has been used in scientific research for various purposes. This compound is commonly known as MIBG and is used as a radiopharmaceutical agent for diagnostic and therapeutic purposes. MIBG is a derivative of norepinephrine, which is a neurotransmitter that plays an important role in the sympathetic nervous system.

Mechanism of Action

MIBG is a radiopharmaceutical agent that is taken up by cells that express the norepinephrine transporter (NET). Once MIBG is taken up by the cells, it emits radiation that can be detected by imaging techniques, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). The radiation emitted by MIBG is used to diagnose and treat neuroendocrine tumors.
Biochemical and Physiological Effects:
MIBG has been shown to have a high affinity for NET, which is expressed in neuroendocrine tumors and sympathetic nerve terminals. The uptake of MIBG by these cells leads to the emission of radiation that can be detected by imaging techniques. MIBG has also been shown to have a low toxicity profile, making it a safe and effective radiopharmaceutical agent.

Advantages and Limitations for Lab Experiments

MIBG has several advantages as a radiopharmaceutical agent. It has a high affinity for NET, making it a specific marker for neuroendocrine tumors. MIBG is also relatively easy to synthesize and has a low toxicity profile. However, there are some limitations to using MIBG in lab experiments. The radiation emitted by MIBG can be harmful to cells, which can affect the results of experiments. Additionally, the synthesis of MIBG is a complex process that requires expertise in organic chemistry.

Future Directions

There are several potential future directions for the use of MIBG in scientific research. One potential direction is the development of new radiopharmaceutical agents that have a higher affinity for NET. Another potential direction is the use of MIBG in combination with other radiopharmaceutical agents to improve the accuracy of diagnosis and treatment of neuroendocrine tumors. Additionally, the use of MIBG in the diagnosis and treatment of other diseases, such as Parkinson's disease, is an area of active research.

Synthesis Methods

The synthesis of MIBG involves the reaction of 2-iodobenzoic acid with 1-methyl-2-piperidone in the presence of thionyl chloride. The resulting product is then reacted with ethyl iodide to obtain MIBG. The synthesis of MIBG is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

MIBG has been used as a radiopharmaceutical agent for diagnostic and therapeutic purposes. It is used in the diagnosis and treatment of neuroendocrine tumors, such as pheochromocytoma and neuroblastoma. MIBG is also used in the diagnosis of cardiac sympathetic nerve dysfunction and Parkinson's disease.